Cas no 175205-24-0 (1-(2-(Trifluoromethoxy)phenyl)thiourea)

• Product Name: 1-(2-(Trifluoromethoxy)phenyl)thiourea
• CAS No: 175205-24-0
• MF: C₈H₇F₃N₂OS
• MW: 236.214190721512
• MDL: MFCD00052991
• CID: 111902
• PubChem ID: 2732749
• Update Time: 2025-05-23

1-(2-(Trifluoromethoxy)phenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trifluoromethoxy)phenyl)thiourea
• 1-(2-(Trifluoromethoxy)Phenyl)-2-Thiourea
• 1-[2-(TRIFLUOROMETHOXY)PHENYL]2-THIOUREA
• N-[2-(trifluoromethoxy)phenyl]thiourea
• Thiourea,N-[2-(trifluoromethoxy)phenyl]-
• [2-(trifluoromethoxy)phenyl]thiourea
• 1-[2-(trifluoromethyloxy)phenyl]thiourea
• Maybridge4_003549
• HYKOSRYWIURWQI-UHFFFAOYSA-N
• HMS1531B07
• 2-(Trifluoromethoxy)phenylthiourea
• (2-Trifluoromethoxy-phenyl)-thiourea
• 9132AA
• NE19378
• ZB003507
• AK-
• DTXSID60369741
• MFCD00052991
• MS-9505
• O10246
• 175205-24-0
• CS-0083340
• Thiourea, N-[2-(trifluoromethoxy)phenyl]-
• BRD-K27386986-001-01-3
• LV4
• Z291279160
• EN300-114998
• A881608
• SCHEMBL5521725
• AKOS005202737
• 1-[2-(trifluoromethoxy)phenyl]thiourea
• STL573218

• MDL： MFCD00052991
• Inchi： 1S/C8H7F3N2OS/c9-8(10,11)14-6-4-2-1-3-5(6)13-7(12)15/h1-4H,(H3,12,13,15)
• InChI Key： HYKOSRYWIURWQI-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 236.02300
• Monoisotopic Mass: 236.02311851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4
• XLogP3: 2.3

Experimental Properties

• Melting Point: 148-152°C
• PSA: 79.37000
• LogP: 3.01400

1-(2-(Trifluoromethoxy)phenyl)thiourea Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Additional information on 1-(2-(Trifluoromethoxy)phenyl)thiourea

1-(2-(Trifluoromethoxy)phenyl)thiourea: A Comprehensive Overview

1-(2-(Trifluoromethoxy)phenyl)thiourea, also known by its CAS number 175205-24-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thiourea, with a trifluoromethoxy-substituted phenyl group attached to the nitrogen atom. The structure of this compound is characterized by the presence of a thiourea functional group (-C(NH)SH), which imparts unique chemical properties and reactivity.

The synthesis of 1-(2-(Trifluoromethoxy)phenyl)thiourea typically involves the reaction of 2-trifluoromethoxyaniline with carbon disulfide (CS₂) under specific conditions. This reaction is a classic example of the formation of thioureas from primary amines. The reaction mechanism involves the nucleophilic attack of the amine on the electrophilic sulfur atom in CS₂, followed by proton transfer and elimination steps to form the thiourea product. Recent studies have explored the optimization of this synthesis pathway, focusing on improving yield and purity through the use of novel catalysts and reaction conditions.

1-(2-(Trifluoromethoxy)phenyl)thiourea exhibits interesting physical and chemical properties that make it suitable for various applications. For instance, its solubility in polar solvents and its ability to form stable complexes with metal ions have been exploited in coordination chemistry. Recent research has highlighted its potential as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

In terms of biological activity, 1-(2-(Trifluoromethoxy)phenyl)thiourea has been studied for its potential as an antimicrobial agent. Several studies have demonstrated its ability to inhibit the growth of bacteria and fungi, particularly in combination with other antimicrobial compounds. The trifluoromethoxy group is known to enhance lipophilicity and improve drug-like properties, making this compound a promising candidate for further pharmacological studies.

The environmental impact and toxicity profile of 1-(2-(Trifluoromethoxy)phenyl)thiourea have also been investigated. Studies indicate that this compound exhibits low acute toxicity in standard assays, with minimal effects on aquatic organisms at environmentally relevant concentrations. However, further research is needed to assess its long-term ecological effects and biodegradation potential.

In conclusion, 1-(2-(Trifluoromethoxy)phenyl)thiourea (CAS No: 175205-24-0) is a versatile compound with diverse applications in chemistry and materials science. Its unique structure and properties continue to be explored by researchers worldwide, driven by advancements in synthetic methodologies and an increased focus on sustainable chemical processes. As new applications emerge, this compound is poised to play an increasingly important role in both academic research and industrial settings.